Cas no 2250340-29-3 (7-Bromo-5,8-difluoroquinazolin-4(3H)-one)

• Product Name: 7-Bromo-5,8-difluoroquinazolin-4(3H)-one
• CAS No: 2250340-29-3
• MF: C₈H₃BrF₂N₂O
• MW: 261.023027658463
• MDL: MFCD34471168
• CID: 5094045
• PubChem ID: 142469035
• Update Time: 2024-03-01

7-Bromo-5,8-difluoroquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5,8-difluoroquinazolin-4(3H)-one

• MDL： MFCD34471168
• Inchi： 1S/C8H3BrF2N2O/c9-3-1-4(10)5-7(6(3)11)12-2-13-8(5)14/h1-2H,(H,12,13,14)
• InChI Key： XYXUESCQZOTQES-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC(Br)=C2F)C(=O)NC=1

Computed Properties

• Exact Mass: 259.93968g/mol
• Monoisotopic Mass: 259.93968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų